Regioisomeric Structural Differentiation from 2- and 4-Substituted Azetidinyloxymethyl Cyclohexanol Analogs
The 3-[(azetidin-3-yloxy)methyl] substitution pattern on cyclohexan-1-ol is structurally distinct from the 2- and 4-substituted regioisomers. While all three compounds share the molecular formula C10H19NO2 and molecular weight 185.26, the 3-position attachment places the azetidine ring and hydroxyl group in a 1,3-disposition on the cyclohexane ring, creating a different spatial orientation compared to the 1,2- or 1,4-relationships found in the 2- and 4-substituted analogs . In patent literature on cyclohexyl azetidine JAK inhibitors, substitution at the 3-position of the cyclohexane ring is explicitly claimed as a defining structural feature that influences kinase selectivity [1].
| Evidence Dimension | Regioisomeric substitution pattern on cyclohexane ring |
|---|---|
| Target Compound Data | 3-[(azetidin-3-yloxy)methyl] substitution (1,3-disposition of azetidine-ether and hydroxyl) |
| Comparator Or Baseline | 2-substituted analog: 2-[(azetidin-3-yloxy)methyl]cyclohexan-1-ol (1,2-disposition); 4-substituted analog: 4-(azetidin-3-yloxymethyl)cyclohexan-1-ol, CAS 1862735-91-8 (1,4-disposition) |
| Quantified Difference | Qualitative structural difference; no quantitative biological or physicochemical head-to-head comparison data available in published literature. |
| Conditions | Structural comparison based on canonical representations; patent structural claims from US20130045963A1 [1]. |
Why This Matters
The 3-substituted regioisomer occupies a distinct region of chemical space that may be specifically required by patent-protected pharmacophore claims, making it a non-interchangeable building block for intellectual property-sensitive medicinal chemistry programs.
- [1] Rodgers JD, Arvanitis AG. Cyclohexyl Azetidine Derivatives as JAK Inhibitors. US Patent US20130045963A1. Published 2013-02-21. View Source
